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Compound of Interest

Compound Name: 2,5-Dibromo-3-nitropyridine

Cat. No.: B098540

Physical Properties of 2,5-Dibromo-3-
nitropyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 2,5-
Dibromo-3-nitropyridine, with a focus on its melting point. Due to the apparent thermal
instability of the compound, an experimentally determined boiling point has not been reported
in the available literature. This document also outlines standardized experimental protocols for
the determination of melting and boiling points for crystalline organic compounds.

Core Physical Properties

The physical characteristics of 2,5-Dibromo-3-nitropyridine are crucial for its handling,
purification, and application in synthetic chemistry and drug discovery. The melting point is a
key indicator of purity for a crystalline solid.

Data Presentation

The following table summarizes the available quantitative data for the melting point of 2,5-
Dibromo-3-nitropyridine.
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Physical Property Value Source

Melting Point 92.0-96.0 °C [1112]

Note: The lack of a reported boiling point suggests that 2,5-Dibromo-3-nitropyridine may
decompose at elevated temperatures before reaching its boiling point.

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following are detailed methodologies for determining the melting and boiling points of organic
compounds.

Melting Point Determination (Capillary Method)

The capillary method is the most common technique for determining the melting point of a solid
organic compound.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: Ensure the sample of 2,5-Dibromo-3-nitropyridine is completely dry
and finely powdered.[3] A small amount of the sample is introduced into the open end of a
capillary tube. The tube is then inverted and tapped gently to pack the solid into the sealed
end, aiming for a sample height of 2-3 mm.[4]

o Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus.
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« Initial Determination: A rapid heating of the sample is performed to get an approximate
melting range.

Accurate Determination: A fresh sample is prepared and heated to a temperature
approximately 15-20 °C below the estimated melting point. The heating rate is then reduced
to 1-2 °C per minute to allow for thermal equilibrium.[4]

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. For a pure compound, this range should
be narrow (0.5-2 °C).

Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid.
Apparatus:

e Thiele tube

High-boiling point mineral oil

Thermometer

Small test tube or fusion tube

Capillary tube (sealed at one end)

Rubber band or wire to attach the test tube to the thermometer

Bunsen burner or other heat source

Procedure:

o Sample Preparation: A few milliliters of the liquid are placed in the small test tube. A capillary
tube, with its sealed end uppermost, is placed inside the test tube.[5][6]
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e Apparatus Setup: The test tube is attached to a thermometer using a rubber band. The
thermometer and attached tube are then clamped so that the bulb of the thermometer and
the test tube are immersed in the mineral oil within the Thiele tube.[7] The oil level should be
above the side arm of the Thiele tube to ensure proper convection.

e Heating: The side arm of the Thiele tube is gently heated.[6] As the temperature of the oil
rises, the liquid in the test tube will begin to vaporize.

o Observation: A stream of bubbles will emerge from the open end of the capillary tube as the
vapor pressure of the liquid equals the external pressure.[7] The heating is then stopped.

o Recording the Boiling Point: The liquid will begin to cool, and the stream of bubbles will slow
down and eventually stop. The temperature at which the liquid just begins to enter the
capillary tube is the boiling point of the liquid.[6]

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the determination of the physical
properties of a crystalline organic compound like 2,5-Dibromo-3-nitropyridine.
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Workflow for Physical Property Determination of a Crystalline Compound
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Workflow for Physical Property Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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